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Compound of Interest

Compound Name: alpha-Cellobiose

Cat. No.: B14170141 Get Quote

alpha-Cellobiose, a disaccharide derived from cellulose, is a common carbohydrate used in

various research and development applications. While it is not classified as a hazardous

substance, proper handling and disposal are essential to maintain a safe laboratory

environment and ensure regulatory compliance.[1][2][3] This guide provides detailed

procedures for the safe disposal of alpha-Cellobiose.

Physical and Chemical Properties
Understanding the properties of alpha-Cellobiose is the first step in safe handling and

disposal.

Property Value

Appearance White, powder solid[4][5]

Odor Odorless[4][5]

Molecular Formula C12H22O11

Molecular Weight 342.29 g/mol

Melting Point 239 °C / 462.2 °F[4][5]

Solubility Soluble in water[5]

pH No information available[4][5]
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Personal Protective Equipment (PPE)
When handling alpha-Cellobiose, especially in its powdered form, the following personal

protective equipment should be used to avoid dust formation and contact:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[4][5] However, if dust is generated, a particulate filter

respirator may be necessary.

Spill Cleanup Procedures
In the event of a spill, follow these steps to safely clean the area:

Ventilate the area.

Avoid dust formation.[4][5]

Use personal protective equipment.[4]

For solid spills: Mechanically recover the product by sweeping or shoveling it into a suitable,

labeled container for disposal.[4][6]

Proper Disposal Procedures
The appropriate disposal method for alpha-Cellobiose depends on its form (solid or aqueous

solution) and whether it has been contaminated with other hazardous materials. Always adhere

to your institution's specific guidelines and local regulations for chemical waste disposal.[7][8]

For unused, uncontaminated solid alpha-Cellobiose:

Containerization: Collect the dry alpha-Cellobiose waste in a well-labeled, sealed container.

[7] The container should be clearly marked as "alpha-Cellobiose Waste" or similar.
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Waste Stream: Dispose of the container in the non-hazardous solid waste stream as

designated by your laboratory's waste management plan.[7]

Avoid Contamination: Do not mix alpha-Cellobiose waste with hazardous chemical waste.

[7] If it is mixed with a hazardous substance, it must be disposed of as hazardous waste

according to the protocol for the hazardous component.[7]

For small quantities of aqueous solutions containing alpha-Cellobiose:

Dilution: Dilute the solution with a large amount of water.[7]

pH Neutralization: Before drain disposal, ensure the pH of the solution is between 6.0 and

8.0.[7] Adjust as necessary with appropriate neutralizing agents.

Drain Disposal: After dilution and neutralization, the solution may be poured down the

sanitary sewer, followed by a thorough flushing with water.[7][9]

For large quantities of either solid or aqueous alpha-Cellobiose waste, consult your

institution's Environmental Health and Safety (EHS) department for guidance on the most

appropriate disposal method.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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